Cas no 1826-15-9 (Thiazole, 4,5-diphenyl-)

• Product Name: Thiazole, 4,5-diphenyl-
• CAS No: 1826-15-9
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 1375941
• PubChem ID: 837859
• Update Time: 2025-04-20

Thiazole, 4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4,5-diphenyl-
• 4,5-diphenyl-1,3-thiazole
• 4,5-diphenylthiazole
• AKOS000521946
• 1826-15-9
• HMS1395M20
• DTXSID80356931
• SCHEMBL926914
• Z56772023
• Enamine_000636

• Inchi： 1S/C15H11NS/c1-3-7-12(8-4-1)14-15(17-11-16-14)13-9-5-2-6-10-13/h1-11H
• InChI Key： BGTVICKPWACXLR-UHFFFAOYSA-N
• SMILES： S1C=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.06133
• Monoisotopic Mass: 237.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89